Cas no 1518528-87-4 (1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1518528-87-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5984596
• PubChem ID: 82607763
• Update Time: 2025-06-10

1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1H-indol-2-yl)-
• 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid
• 1518528-87-4
• EN300-2000150

• Inchi： 1S/C12H11NO2/c14-11(15)12(5-6-12)10-7-8-3-1-2-4-9(8)13-10/h1-4,7,13H,5-6H2,(H,14,15)
• InChI Key： FDXYNMGARONJEG-UHFFFAOYSA-N
• SMILES： C1(C2=CC3=C(N2)C=CC=C3)(C(O)=O)CC1

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• Boiling Point: 455.1±28.0 °C(Predicted)
• pka: 5.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(1H-Indol-2-yl)cyclopropane-1-carboxylic Acid (CAS: 1518528-87-4)

The compound 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid (CAS: 1518528-87-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an updated overview of the latest studies focusing on this compound, its synthesis, biological activities, and potential applications in drug discovery.

Recent literature highlights the role of 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid as a versatile scaffold in the design of novel bioactive molecules. The indole moiety, a common pharmacophore in many natural products and drugs, combined with the cyclopropane ring, offers a rigid and stereochemically defined structure that can interact with various biological targets. Studies have demonstrated its utility in modulating protein-protein interactions and enzyme activities, particularly in pathways related to inflammation and cancer.

One of the key advancements in the synthesis of this compound involves the use of palladium-catalyzed cross-coupling reactions, which allow for efficient and scalable production. Researchers have also explored its derivatization to enhance solubility and bioavailability, addressing some of the challenges associated with its physicochemical properties. These modifications have led to the development of analogs with improved pharmacokinetic profiles.

In terms of biological activity, recent in vitro and in vivo studies have shown that 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid exhibits promising anti-inflammatory and anti-proliferative effects. For instance, it has been reported to inhibit the NF-κB pathway, a critical regulator of inflammatory responses, and to induce apoptosis in certain cancer cell lines. These findings suggest its potential as a lead compound for the development of new therapeutics targeting chronic inflammatory diseases and oncology.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. Docking simulations and molecular dynamics studies have identified key binding motifs and residues, facilitating the rational design of more potent and selective derivatives.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the development of this compound.

In conclusion, 1-(1H-indol-2-yl)cyclopropane-1-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its mechanisms of action and optimize its properties for drug development. This briefing underscores the importance of interdisciplinary approaches in harnessing the full potential of this compound for future biomedical applications.